Cas no 104052-00-8 (L-Leucinamide,5-oxo-L-prolyl-L-threonyl-L-seryl-L-phenylalanyl-L-threonyl-L-prolyl-L-arginyl-)

• Product Name: L-Leucinamide,5-oxo-L-prolyl-L-threonyl-L-seryl-L-phenylalanyl-L-threonyl-L-prolyl-L-arginyl-
• CAS No: 104052-00-8
• MF: C₄₂H₆₆N₁₂O₁₂
• MW: 931.046649456024
• CID: 174072
• PubChem ID: 175962
• Update Time: 2025-11-02

L-Leucinamide,5-oxo-L-prolyl-L-threonyl-L-seryl-L-phenylalanyl-L-threonyl-L-prolyl-L-arginyl- Chemical and Physical Properties

Names and Identifiers

• L-Leucinamide,5-oxo-L-prolyl-L-threonyl-L-seryl-L-phenylalanyl-L-threonyl-L-prolyl-L-arginyl-
• (2S)-N-[(2S,3R)-1-[[(2S)-1-[[(2S)-1-[[(2S,3R)-1-[(2S)-2-[[(2S)-1-[[(2S)-1-amino-4-methyl-1-oxopentan-2-yl]amino]-5-(diaminomethylideneamino)-1-oxopentan-2-yl]carbamoyl]pyrrolidin-1-yl]-3-hydroxy-1-oxo
• LEUCOPYROKININ
• Leucopyrokinin, LPK
• PYR-THR-SER-PHE-THR-PRO-ARG-LEU-NH2
• 5-oxo-L-prolyl-L-threonyl-L-seryl-L-phenylalanyl-L-threonyl-L-prolyl-N~5~-(diaminomethylidene)-L-ornithyl-L-leucinamide
• (2S)-N-[(2S,3R)-1-[[(2S)-1-[[(2S)-1-[[(2S,3R)-1-[(2S)-2-[[(2S)-1-[[(2S)-1-amino-4-methyl-1-oxopentan-2-yl]amino]-5-(diaminomethylideneamino)-1-oxopentan-2-yl]carbamoyl]pyrrolidin-1-yl]-3-hydroxy-1-oxobutan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-3-hydroxy-1-oxopropan-2-yl]amino]-3-hydroxy-1-oxobutan-2-yl]-5-oxopyrrolidine-2-carboxamide
• Pglu-thr-ser-phe-thr-pro-arg-leu-NH2
• Glp-Thr-Ser-Phe-Thr-Pro-Arg-Leu-amide
• (S)-N-((S)-1-(((S)-1-amino-4-methyl-1-oxopentan-2-yl)amino)-5-guanidino-1-oxopentan-2-yl)-1-(((S)-5-oxopyrrolidine-2-carbonyl)-L-threonyl-L-seryl-L-phenylalanyl-L-threonyl)pyrrolidine-2-carboxamide
• 104052-00-8
• DTXSID60146231

• Inchi： 1S/C42H66N12O12/c1-21(2)18-27(34(43)59)49-35(60)25(12-8-16-46-42(44)45)48-39(64)30-13-9-17-54(30)41(66)33(23(4)57)53-37(62)28(19-24-10-6-5-7-11-24)50-38(63)29(20-55)51-40(65)32(22(3)56)52-36(61)26-14-15-31(58)47-26/h5-7,10-11,21-23,25-30,32-33,55-57H,8-9,12-20H2,1-4H3,(H2,43,59)(H,47,58)(H,48,64)(H,49,60)(H,50,63)(H,51,65)(H,52,61)(H,53,62)(H4,44,45,46)/t22-,23-,25+,26+,27+,28+,29+,30+,32+,33+/m1/s1
• InChI Key： NEKVWFJBFXHZFD-SIDKUONNSA-N
• SMILES： O=C([C@H]([C@@H](C)O)NC([C@H](CC1C=CC=CC=1)NC([C@H](CO)NC([C@H]([C@@H](C)O)NC([C@@H]1CCC(N1)=O)=O)=O)=O)=O)N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N)=O)CC(C)C)=O)CCC/N=C(\N)/N)=O

Computed Properties

• Exact Mass: 930.49278
• Monoisotopic Mass: 930.49231559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 66
• Rotatable Bond Count: 25
• Complexity: 1760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 392Ų

Experimental Properties

• PSA: 392.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on L-Leucinamide,5-oxo-L-prolyl-L-threonyl-L-seryl-L-phenylalanyl-L-threonyl-L-prolyl-L-arginyl-

Research Brief on L-Leucinamide,5-oxo-L-prolyl-L-threonyl-L-seryl-L-phenylalanyl-L-threonyl-L-prolyl-L-arginyl- (CAS: 104052-00-8)

The peptide compound L-Leucinamide,5-oxo-L-prolyl-L-threonyl-L-seryl-L-phenylalanyl-L-threonyl-L-prolyl-L-arginyl- (CAS: 104052-00-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This synthetic peptide, characterized by its complex sequence of amino acids, is being investigated for its potential therapeutic applications, particularly in the areas of immunomodulation and targeted drug delivery. Recent studies have focused on elucidating its molecular interactions, stability, and biological activity, which are critical for its development as a viable pharmaceutical agent.

One of the key findings from recent research is the peptide's ability to modulate immune responses through specific receptor interactions. In vitro studies have demonstrated that this peptide can bind to certain cell surface receptors, triggering a cascade of intracellular signaling events that may be harnessed for therapeutic purposes. For instance, preliminary data suggest its potential in autoimmune diseases, where immune modulation is a critical therapeutic strategy. Researchers are also exploring its role in enhancing the efficacy of other therapeutic agents by improving their delivery and targeting.

Another area of interest is the peptide's structural stability under physiological conditions. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry, have been employed to analyze its conformation and degradation pathways. These studies have revealed that the peptide maintains its structural integrity in specific pH ranges, which is a promising attribute for its use in drug formulations. However, challenges remain in optimizing its stability for broader clinical applications, particularly in oral delivery systems where enzymatic degradation is a concern.

In addition to its therapeutic potential, the synthesis and scalability of L-Leucinamide,5-oxo-L-prolyl-L-threonyl-L-seryl-L-phenylalanyl-L-threonyl-L-prolyl-L-arginyl- have been subjects of recent investigations. Novel synthetic routes utilizing solid-phase peptide synthesis (SPPS) have been developed to improve yield and purity. These advancements are crucial for large-scale production, which is essential for clinical trials and eventual commercialization. Researchers are also exploring the use of bioengineering techniques to produce the peptide recombinantly, which could further reduce costs and enhance scalability.

Despite these promising developments, several challenges must be addressed before this peptide can transition from the lab to the clinic. These include optimizing its pharmacokinetic properties, such as bioavailability and half-life, and conducting comprehensive toxicity studies to ensure its safety. Collaborative efforts between academia and industry are underway to tackle these hurdles, with the aim of advancing this compound through preclinical and clinical development stages.

In conclusion, L-Leucinamide,5-oxo-L-prolyl-L-threonyl-L-seryl-L-phenylalanyl-L-threonyl-L-prolyl-L-arginyl- (CAS: 104052-00-8) represents a promising candidate for therapeutic applications, with recent research highlighting its immunomodulatory potential and structural stability. Continued investigation into its mechanisms of action, synthesis, and formulation will be critical for realizing its full potential in the pharmaceutical landscape.